Cas no 59197-87-4 (4-hydroxy-N-(pyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide)

• Product Name: 4-hydroxy-N-(pyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide
• CAS No: 59197-87-4
• MF: C₁₆H₁₀F₃N₃O₂
• MW: 333.264713764191
• CID: 3300812
• PubChem ID: 14140537
• Update Time: 2025-04-21

4-hydroxy-N-(pyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-QUINOLINECARBOXAMIDE, 4-HYDROXY-N-2-PYRIDINYL-8-(TRIFLUOROMETHYL)-
• 4-oxo-N-pyridin-2-yl-8-(trifluoromethyl)-1H-quinoline-3-carboxamide
• 4-hydroxy-N-(pyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide
• N-[2-pyridinyl]-4 -hydroxy-8-trifluoromethyl-3-quinoline-carboxamide
• STL247325
• AKOS025284058
• F3350-0905
• SCHEMBL11861918
• AKOS003078440
• STL160402
• 59197-87-4
• 4-oxo-N-(pyridin-2-yl)-8-(trifluoromethyl)-1,4-dihydroquinoline-3-carboxamide
• VU0612014-1
• CHEMBL32816

• Inchi： 1S/C16H10F3N3O2/c17-16(18,19)11-5-3-4-9-13(11)21-8-10(14(9)23)15(24)22-12-6-1-2-7-20-12/h1-8H,(H,21,23)(H,20,22,24)
• InChI Key： YZFUAAJMHYXNRX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C(F)(F)F)C(O)=C(C(NC2=NC=CC=C2)=O)C=1

Computed Properties

• Exact Mass: 333.07251106Da
• Monoisotopic Mass: 333.07251106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides